![molecular formula C21H25N5O3 B5533188 8-[(3-acetyl-1H-pyrazol-5-yl)carbonyl]-2-(3-pyridinylmethyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5533188.png)
8-[(3-acetyl-1H-pyrazol-5-yl)carbonyl]-2-(3-pyridinylmethyl)-2,8-diazaspiro[5.5]undecan-3-one
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Description
Synthesis Analysis
The synthesis of diazaspiro[5.5]undecane derivatives, similar to our compound of interest, often involves intramolecular spirocyclization of substituted pyridines. This process can be achieved through the in situ activation of the pyridine ring followed by the intramolecular addition of an attached β-dicarbonyl nucleophile, as demonstrated by Parameswarappa and Pigge (2011) in their synthesis of substituted 3,9-diazaspiro[5.5]undecanes (Parameswarappa & Pigge, 2011).
Molecular Structure Analysis
The molecular structure of compounds with a diazaspiro[5.5]undecane backbone can be elucidated through various spectroscopic techniques, including UV, IR, NMR, and X-ray crystallography. For example, Zhu (2011) successfully characterized the structure of a 3,9-di(1H-pyrrol-2-yl)-2,4,8,10-tetraazaspiro[5.5]undecane compound using single-crystal X-ray diffraction (Zhu, 2011).
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives can undergo various chemical reactions, including cycloadditions, ring transformations, and functional group modifications. Kuroyan et al. (1983) described the synthesis of 9-thia-1,4-diazaspiro[5.5]undecanes from 4-formyltetrahydrothiopyrans, showcasing the versatility of reactions involving the diazaspiro[5.5]undecane framework (Kuroyan, Sarkisyan, & Vartanyan, 1983).
Physical Properties Analysis
The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting point, and crystal structure, can be significantly influenced by their molecular structure and substituents. The crystal structure and thermodynamic properties of a 1,5-dioxaspiro[5.5] derivative were thoroughly studied by Zeng, Wang, and Zhang (2021), providing insights into the interactions that govern the compound's physical properties (Zeng, Wang, & Zhang, 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
8-(3-acetyl-1H-pyrazole-5-carbonyl)-2-(pyridin-3-ylmethyl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3/c1-15(27)17-10-18(24-23-17)20(29)25-9-3-6-21(13-25)7-5-19(28)26(14-21)12-16-4-2-8-22-11-16/h2,4,8,10-11H,3,5-7,9,12-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYVIMKMNLBSTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NNC(=C1)C(=O)N2CCCC3(C2)CCC(=O)N(C3)CC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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